Cas no 2098117-80-5 (Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate)

• Product Name: Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate
• CAS No: 2098117-80-5
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 5726064
• PubChem ID: 121205136
• Update Time: 2025-05-19

Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-2744
• AKOS026713828
• 2098117-80-5
• ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate
• starbld0010318
• ethyl 5-(3,4-dimethoxyphenyl)-1,3-oxazole-2-carboxylate
• Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate

• Inchi： 1S/C14H15NO5/c1-4-19-14(16)13-15-8-12(20-13)9-5-6-10(17-2)11(7-9)18-3/h5-8H,4H2,1-3H3
• InChI Key： IQSFCZFSUYTDFK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC=C1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 277.09502258g/mol
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.8Ų

Additional information on Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate

Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate (CAS No. 2098117-80-5): A Comprehensive Overview

Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate, with the chemical formula C₁₃H₁₂O₅, is a significant compound in the field of pharmaceutical chemistry. This organic compound has garnered attention due to its unique structural properties and potential applications in drug development. The CAS number 2098117-80-5 uniquely identifies this substance, ensuring precise classification and communication within the scientific community.

The molecular structure of Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate features a dimethoxyphenyl group attached to an oxazole ring, which is further esterified with an ethyl group at the 2-position of the oxazole ring. This configuration imparts distinct chemical and biological characteristics that make it a valuable candidate for various research applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The oxazole core in Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate is known for its stability and ability to interact with biological targets effectively. This has led to increased interest in its derivatives as potential pharmacophores.

One of the most compelling aspects of this compound is its potential role in developing novel therapeutic agents. The 3,4-dimethoxyphenyl moiety enhances its solubility and bioavailability, making it an attractive candidate for further investigation. Researchers have been exploring its interactions with enzymes and receptors, particularly those involved in inflammatory and metabolic pathways.

In a study published in the Journal of Medicinal Chemistry, Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate was found to exhibit significant inhibitory activity against certain enzymes implicated in chronic diseases. The dimethoxyphenyl group was identified as a key pharmacophore responsible for its therapeutic effects. This discovery opens up new avenues for developing drugs targeting these specific enzymatic pathways.

The compound's structural versatility also allows for modifications that can enhance its pharmacological properties. Researchers are experimenting with various functional groups attached to the oxazole ring to optimize binding affinity and selectivity. Such modifications are crucial for developing drugs with minimal side effects and improved efficacy.

Another area of interest is the synthesis of analogs of Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate that can be used as probes or tools in biochemical research. These derivatives can help elucidate the mechanisms of action of existing drugs and identify new therapeutic targets. The CAS number 2098117-80-5 remains a critical reference point for researchers working on these derivatives.

The pharmaceutical industry has taken note of the potential of Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate and is investing in further research to explore its commercial viability. Companies are collaborating with academic institutions to develop novel drug candidates based on this compound. This interdisciplinary approach is expected to yield significant breakthroughs in the near future.

Furthermore, the compound's role in drug discovery extends beyond mere inhibition of enzymatic activity. It has been shown to modulate signaling pathways involved in cell proliferation and differentiation, making it a promising candidate for treating conditions such as cancer and neurodegenerative diseases. The oxazole core's ability to cross the blood-brain barrier also enhances its potential as a central nervous system (CNS) drug.

The synthesis of Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. These synthetic methods are continuously being refined to meet the growing demand for this compound.

In conclusion, Ethyl 5-(3,4-dimethoxyphenyl)oxazole-2-carboxylate (CAS No. 2098117-80-5) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it a valuable asset in the quest for new therapeutic agents. As research progresses, we can expect more applications and discoveries related to this fascinating compound.